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Compound of Interest

Compound Name: 4-Iodoisoquinolin-1-amine

Cat. No.: B1300164 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to provide a comprehensive overview of 4-Iodoisoquinolin-1-
amine, a molecule of interest within the broader class of isoquinoline derivatives known for

their diverse biological activities. While the isoquinoline scaffold is prevalent in numerous

bioactive compounds, detailed public-domain information specifically for the 4-Iodo-1-amino

isomer is limited. This document summarizes the available information and provides a

foundational understanding based on related structures.

Chemical and Physical Properties
A summary of the key chemical identifiers for 4-Iodoisoquinolin-1-amine is provided in Table

1.

Property Value

CAS Number 55270-28-5

Molecular Formula C₉H₇IN₂

Molecular Weight 270.07 g/mol
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Detailed, peer-reviewed synthesis protocols specifically for 4-Iodoisoquinolin-1-amine are not

readily available in the public literature. However, general synthetic strategies for related

amino- and iodo-substituted isoquinolines can provide a theoretical framework. The synthesis

would likely involve the construction of the isoquinoline core followed by iodination and

amination reactions, or the use of a pre-functionalized starting material.

Hypothetical Synthetic Workflow:

A plausible, though unverified, synthetic approach could involve a multi-step sequence. The

following diagram illustrates a conceptual workflow for the synthesis of a substituted

isoquinoline, which could be adapted for 4-Iodoisoquinolin-1-amine.
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Caption: A conceptual workflow for the synthesis of a substituted isoquinoline.
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Specific biological activity data, such as IC₅₀ or Kᵢ values, for 4-Iodoisoquinolin-1-amine are

not currently available in the public domain. The broader class of isoquinoline alkaloids is

known to exhibit a wide range of biological activities, including but not limited to, antitumor,

antimicrobial, and anti-inflammatory effects. The mechanism of action for these compounds

often involves interaction with various cellular signaling pathways.

Given the lack of specific data for 4-Iodoisoquinolin-1-amine, a diagram of a known signaling

pathway that is often modulated by other bioactive small molecules is provided below for

illustrative purposes.

Illustrative Signaling Pathway: PI3K/AKT/mTOR

The PI3K/AKT/mTOR pathway is a critical signaling cascade involved in cell growth,

proliferation, and survival. It is a common target for therapeutic intervention in various diseases,

including cancer.
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PI3K/AKT/mTOR Signaling Pathway
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Caption: A simplified diagram of the PI3K/AKT/mTOR signaling pathway.
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Conclusion
While 4-Iodoisoquinolin-1-amine (CAS No. 55270-28-5) is a chemically defined entity, there

is a notable absence of detailed, publicly available scientific literature regarding its specific

synthesis, biological activity, and mechanism of action. The information presented in this guide

is based on general chemical principles and data from related isoquinoline compounds. Further

research is required to elucidate the specific properties and potential applications of this

molecule. This document serves as a foundational resource to stimulate and guide future

investigations into 4-Iodoisoquinolin-1-amine.

To cite this document: BenchChem. [In-depth Technical Guide: 4-Iodoisoquinolin-1-amine
(CAS No. 55270-28-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1300164#4-iodoisoquinolin-1-amine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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